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Compound of Interest

Compound Name: 3-Chloro-4-thiocyanatoaniline

L  Get Quote

Cat. No.: B1356531

This technical guide provides a comprehensive overview of the physical properties, synthesis,
and spectral characteristics of 3-Chloro-4-thiocyanatoaniline, a key intermediate in various
chemical syntheses. This document is intended for researchers, scientists, and professionals in
the field of drug development and chemical manufacturing.

Core Physical Properties

3-Chloro-4-thiocyanatoaniline is a yellow solid at room temperature. The following table
summarizes its key physical and chemical properties.

Property Value Source
CAS Number 3226-46-8 [11[2]
Molecular Formula C7HsCIN2S [1][2]
Molecular Weight 184.65 g/mol [1]
Appearance Yellow solid N/A
Melting Point 60-72 °C [3]

Boiling Point (Predicted)

319.1+32.0°C

[3]

Density (Predicted) 1.43+0.1 g/cm3 [3]
pKa (Predicted) 1.88+0.10 [3]
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Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and characterization of 3-Chloro-4-
thiocyanatoaniline.

Infrared (IR) Spectroscopy: The IR spectrum shows characteristic peaks at the following
wavenumbers (vmax, cm~1): 3474.59, 3372.59, 3233.14, 2925.76, 2154.54 (S-CN stretch),
2054.68, 1623.93, 1591.81, 1476.32, 1420.75, 1315.22, 1239.46, 1123.23, 1020.23, 902.03,
849.96, 813.39.

Proton Nuclear Magnetic Resonance (*H NMR) Spectroscopy: The *H NMR spectrum (400
MHz, CDCIs) exhibits the following signals (& ppm): 7.39-7.40 (m, 1H, Ar), 7.26 (s, 1H, Ar),
6.78-6.81 (m, 1H, Ar), 4.15 (s, 2H, NH2).

Experimental Protocols: Synthesis of 3-Chloro-4-
thiocyanatoaniline

An efficient and environmentally friendly procedure for the electrophilic thiocyanation of anilines
has been developed.[1][4][5] This method utilizes N-bromosuccinimide (NBS) and potassium
thiocyanate (KSCN) in ethanol at room temperature.

Materials:

3-Chloroaniline

N-bromosuccinimide (NBS)

Potassium thiocyanate (KSCN)

Ethanol (EtOH)

Ethyl acetate (EtOAC)

Water

Procedure:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1356531?utm_src=pdf-body
https://www.benchchem.com/product/b1356531?utm_src=pdf-body
https://www.benchchem.com/product/b1356531?utm_src=pdf-body
https://www.benchchem.com/product/b1356531?utm_src=pdf-body
https://www.mdpi.com/2624-8549/6/3/27
https://ouci.dntb.gov.ua/en/works/4YE2Bb04/
https://sciprofiles.com/publication/view/a8e534dcf6e49247ebd8382fb19511f3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e To a solution of N-bromosuccinimide (1.0 mmol) in ethanol (10 mL), add potassium
thiocyanate (2.1 mmol).

 Stir the mixture at room temperature (27 °C) for 5 minutes.

 To this solution, add 3-chloroaniline (1.0 mmol).

o Continue stirring the reaction mixture at room temperature (27 °C) for 20 minutes.
e Monitor the reaction progress by Thin Layer Chromatography (TLC).

e Upon completion, concentrate the reaction mixture under reduced pressure.
 Dilute the residue with water and extract three times with ethyl acetate.

o Combine the organic extracts and concentrate under vacuum.

 Purify the resulting crude product by column chromatography on silica gel (60-120 mesh)
using a hexane-ethyl acetate mixture (10:1) as the mobile phase to obtain the desired
product, 3-chloro-4-thiocyanatoaniline.

Visualizations

Experimental Workflow for the Synthesis of 3-Chloro-4-
thiocyanatoaniline
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Reaction Setup

Dissolve NBS (1.0 mmol) in EtOH (10 mL)

'

Add KSCN (2.1 mmol)

Y

Stir at 27°C for 5 min

Y

Add 3-Chloroaniline (1.0 mmol)

'

Stir at 27°C for 20 min

Work-up and Purification

Concentrate reaction mixture

'

Dilute with water

'

Extract with EtOAc (3x)

'

Combine organic extracts and concentrate

Y

Purify by column chromatography

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Chloro-4-thiocyanatoaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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